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Compound of Interest

Compound Name: Nootkatone

Cat. No.: B190431

Proper management and disposal of chemical waste are paramount for ensuring laboratory
safety and environmental protection. This document provides comprehensive, step-by-step
guidance for the safe handling and disposal of nootkatone, a sesquiterpene ketone commonly
used in fragrances, flavorings, and as an EPA-registered insect repellent.[1][2] Adherence to
these procedures is essential for minimizing risks and complying with regulatory standards. All
waste disposal activities must ultimately comply with local, state, and federal regulations.[1]

Hazard Assessment and Safety Precautions

Before handling or disposing of nootkatone, it is crucial to understand its potential hazards.
While some safety data sheets (SDS) do not classify nootkatone as a hazardous substance
under OSHA 29 CFR 1910.1200, others identify it as a skin irritant, a serious eye irritant, and a
potential skin sensitizer.[1][3][4] One assessment also classifies it as a water hazard class 2,
indicating it is hazardous for water and should not be allowed to enter groundwater or sewage
systems.[4] Therefore, it is prudent to treat nootkatone waste as a regulated chemical waste.

Immediate Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses and
impervious gloves.[1]

» Avoid generating dust from solid nootkatone, as dust clouds can form explosive mixtures
with air.[1]
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» Handle the chemical in a well-ventilated area.[1]

» Store nootkatone away from incompatible materials, particularly strong oxidizing agents.[1]

[5]

Nootkatone Properties for Disposal Consideration

The physical and chemical properties of nootkatone inform its safe handling and disposal. It is
a solid with low water solubility, which means it should not be disposed of down the drain.[1][6]

Property Value Source
Chemical Formula Ci1s5H220 [3]
CAS Number 4674-50-4 [3]

Yellow crystalline solid or
Appearance ] o [11[3]
yellow viscous liquid

Odor Grapefruit, Citrus [3]

. Soluble in alcohol; practically
Solubility _ _ [1][6]
insoluble in water

Flash Point ~100 °C (212 °F) - closed cup [6]
Melting Point 35-39°C [6]
Stability Stable under normal conditions  [5]

Operational and Disposal Plans
A. Spill Response Protocol

Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.

Minor Spills:

e Immediate Action: Clean up all spills immediately.[1]
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o PPE: Wear impervious gloves and safety glasses.[1]

e Cleanup Procedure: Use dry cleanup procedures to avoid generating dust. Sweep or
vacuum the material.[1] Consider using explosion-proof vacuums designed for grounded
storage and use.[1] Alternatively, absorb the spillage with an inert, dry material.[3]

o Containment: Place the spilled material and cleanup supplies into a clean, dry, sealable, and
clearly labeled container for disposal.[1][3]

Major Spills:

Evacuate: Clear the area of all personnel and move upwind.[1]

 Alert Authorities: Notify your institution's Emergency Responders or Environmental Health &
Safety (EH&S) office, providing the location and nature of the hazard.[1]

o Control Contact: Only trained personnel with appropriate protective equipment, including a
dust respirator, should control the spill.[1]

e Prevent Contamination: Prevent the spillage from entering drains, sewers, or water courses.

[1]

o Containment: Recover the product wherever possible and place residues in labeled
containers for disposal.[1]

B. Step-by-Step Disposal Procedure

Follow this protocol for the routine disposal of nootkatone waste, including unused product
and contaminated labware. The overriding principle is that chemical waste should be managed
through your institution's hazardous waste program.[7][8]

Step 1: Waste Characterization and Segregation

» Treat all nootkatone waste—including pure chemical, solutions, and contaminated materials
(e.g., gloves, absorbent pads)—as hazardous chemical waste.[7]

e Collect aqueous waste separately from organic solvent waste.[9]
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o Keep nootkatone waste segregated from incompatible materials, such as strong oxidizing
agents.[1][10]

Step 2: Accumulation and Storage

o Store waste in a designated Satellite Accumulation Area (SAA) that is at or near the point of
generation.[8][10]

o Use only appropriate and compatible containers for waste storage, such as polyethylene or
polypropylene containers.[1][8] The original container may be used if it is in good condition.
[10]

e Ensure all waste containers are securely capped and kept closed except when adding
waste.[8][10]

Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste" and the full chemical name,
"Nootkatone."[7] Include information about the composition and any other chemicals present
in the waste stream.

Step 4: Final Disposal

e Primary Method: The recommended disposal method for nootkatone residue is incineration
at an approved and licensed waste management facility.[1]

o Contact EH&S: Never dispose of nhootkatone down the sink or in the regular trash.[4][5][7]
Contact your institution's EH&S office or the local Waste Management Authority to arrange
for pickup and disposal.[1][8]

Step 5: Empty Container Disposal

» A container that has held nootkatone can typically be disposed of as regular trash once it
has been thoroughly emptied, leaving as little residue as possible.[7]

» Before disposal, deface or remove all chemical labels from the empty container and remove
the cap.[7]
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» Note: If local regulations are more stringent, they must be followed. Some regulations may
require empty containers that held hazardous materials to also be disposed of as hazardous
waste.[11]

Disposal Process Workflow

The following diagram illustrates the decision-making process for the proper disposal of
nootkatone waste in a laboratory environment.
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Caption: Nootkatone Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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